Cas no 2228458-14-6 (2-(1H-imidazol-4-yl)-4-nitrophenol)

• Product Name: 2-(1H-imidazol-4-yl)-4-nitrophenol
• CAS No: 2228458-14-6
• MF: C₉H₇N₃O₃
• MW: 205.170181512833
• CID: 6347222
• PubChem ID: 165656007
• Update Time: 2025-07-18

2-(1H-imidazol-4-yl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-4-yl)-4-nitrophenol
• EN300-1824484
• 2228458-14-6

• Inchi： 1S/C9H7N3O3/c13-9-2-1-6(12(14)15)3-7(9)8-4-10-5-11-8/h1-5,13H,(H,10,11)
• InChI Key： NERUFWYYXJQBEP-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C1=CN=CN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.04874109g/mol
• Monoisotopic Mass: 205.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.7Ų

Additional information on 2-(1H-imidazol-4-yl)-4-nitrophenol

Recent Advances in the Study of 2-(1H-imidazol-4-yl)-4-nitrophenol (CAS: 2228458-14-6): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 2-(1H-imidazol-4-yl)-4-nitrophenol (CAS: 2228458-14-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and characterization of 2-(1H-imidazol-4-yl)-4-nitrophenol, with particular emphasis on its role as a precursor or intermediate in the development of novel bioactive molecules. The compound's imidazole and nitrophenol moieties are known to confer significant chemical reactivity, making it a valuable scaffold for further derivatization. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity.

In vitro and in vivo studies have demonstrated that 2-(1H-imidazol-4-yl)-4-nitrophenol exhibits notable biological activity, particularly in modulating enzymatic pathways. For instance, recent findings suggest its potential as an inhibitor of specific kinases involved in inflammatory and oncogenic signaling pathways. These findings are supported by molecular docking studies, which reveal strong binding affinities to target proteins, further validating its therapeutic potential.

Moreover, the compound's pharmacokinetic properties, including solubility and metabolic stability, have been investigated to assess its suitability as a drug candidate. Preliminary data indicate favorable absorption and distribution profiles, although further optimization may be required to enhance its bioavailability. Researchers are also exploring its use in combination therapies, where it may synergize with existing drugs to improve efficacy.

In conclusion, 2-(1H-imidazol-4-yl)-4-nitrophenol represents a promising candidate for further development in pharmaceutical applications. Its unique chemical structure and demonstrated biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in targeted therapies, particularly in oncology and inflammation-related diseases.